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Compound of Interest

Compound Name: 1,3-Dinitroglycerin-d5

Cat. No.: B12387570

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the certified reference material
(CRM) for 1,3-Dinitroglycerin-d5. It is intended to serve as an essential resource for
researchers, scientists, and professionals in drug development who utilize this stable isotope-
labeled internal standard in their analytical workflows. This document details the material's
specifications, analytical methodologies for its characterization, and guidance for its proper
handling and storage.

Core Technical Data

The certified reference material of 1,3-Dinitroglycerin-d5 is a critical tool for ensuring accuracy
and precision in quantitative analytical methods, particularly in mass spectrometry-based
assays for the analysis of nitroglycerin and its metabolites. The following table summarizes the
key quantitative data for a representative certified reference material.
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Parameter Specification

2-Hydroxypropane-1,3-diyl-1,1,2,3,3-d5
dinitrate[1]

Chemical Name

Chemical Formula CsHDsN207[1][2]
Molecular Weight 187.12 g/mol [2][3]
CAS Number 2733972-23-9[2]
Purity =98%

Isotopic Enrichment =99 atom % Deuterium
Format Solution

Concentration 100 pg/mL (nominal)
Solvent Acetonitrile

Storage Conditions -20°C[4]

Chemical Structure

The chemical structure of 1,3-Dinitroglycerin-d>5 is presented below. The five deuterium atoms
are located on the carbon backbone, providing a stable isotopic label for use as an internal
standard.
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Chemical Structure of 1,3-Dinitroglycerin-d5
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Caption: Chemical structure of 1,3-Dinitroglycerin-d5.
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Experimental Protocols

The certification of this reference material involves a series of rigorous analytical tests to
confirm its identity, purity, and concentration. The following are detailed methodologies
representative of those used in the certification process.

Identity Confirmation by Mass Spectrometry

The identity of 1,3-Dinitroglycerin-d>5 is confirmed using high-resolution mass spectrometry
(HRMS).

 Instrumentation: A time-of-flight (TOF) mass spectrometer coupled with an electrospray
ionization (ESI) source is typically employed.

o Sample Preparation: The certified reference material solution is diluted with an appropriate
solvent system (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to a final concentration
of approximately 1 pg/mL.

e Mass Spectrometry Parameters:
o lonization Mode: ESI positive or negative ion mode.
o Capillary Voltage: 3.5 kV
o Cone Voltage: 30 V
o Source Temperature: 120°C
o Desolvation Temperature: 350°C
o Mass Range: m/z 50-500

o Data Analysis: The acquired mass spectrum is analyzed to confirm the presence of the
molecular ion corresponding to the chemical formula of 1,3-Dinitroglycerin-d5. The
measured mass should be within a narrow tolerance (e.g., £5 ppm) of the theoretical exact

mass.
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Purity and Concentration Determination by
Chromatography

The purity of the neat material and the concentration of the resulting solution are determined
using a validated chromatographic method, typically high-performance liquid chromatography
(HPLC) with UV detection or gas chromatography (GC) with an appropriate detector.

e Instrumentation: An HPLC system equipped with a UV detector or a GC system with a flame
ionization detector (FID) or electron capture detector (ECD).

e Chromatographic Conditions (HPLC-UV):

o

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 pum).

[¢]

Mobile Phase: A gradient of water and acetonitrile.

Flow Rate: 1.0 mL/min.

[¢]

o

Injection Volume: 10 pL.

o

UV Detection Wavelength: 210 nm.

o Quantification: The concentration of the 1,3-Dinitroglycerin-d5 solution is determined by
comparing its peak area to that of a calibration curve prepared from a well-characterized,
high-purity primary reference standard. Purity is assessed by calculating the area
percentage of the main peak relative to all other peaks in the chromatogram.

Workflow for Certification of Reference Material

The following diagram illustrates the logical workflow for the synthesis, purification,
characterization, and certification of a chemical reference material like 1,3-Dinitroglycerin-d5.
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Caption: Workflow for Certified Reference Material Production.
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Applications

1,3-Dinitroglycerin-d>5 is primarily used as an internal standard in the quantitative analysis of
nitroglycerin and its metabolites in biological matrices such as plasma and urine. Its use is
crucial in pharmacokinetic and toxicokinetic studies, therapeutic drug monitoring, and forensic
analysis. The stable isotope label ensures that the internal standard co-elutes with the analyte
of interest and experiences similar ionization efficiency in mass spectrometry, leading to more
accurate and reliable results.

Handling and Storage

To ensure the integrity and stability of the certified reference material, it is imperative to adhere
to the recommended handling and storage guidelines. The material should be stored in its
original unopened ampule at the specified temperature of -20°C until use. Once opened, the
solution should be used promptly or transferred to a tightly sealed vial to minimize solvent
evaporation. Exposure to light and elevated temperatures should be avoided.

This technical guide provides a foundational understanding of the 1,3-Dinitroglycerin-d5
certified reference material. For specific lot information and detailed uncertainty budgets, users
should always refer to the Certificate of Analysis provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to 1,3-Dinitroglycerin-d5
Certified Reference Material]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12387570#1-3-dinitroglycerin-d5-certified-reference-
material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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